Cas no 2680764-15-0 (tert-butyl N-cyclohexyl-N-2-nitro-4-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-cyclohexyl-N-2-nitro-4-(trifluoromethyl)phenylcarbamate
• CAS No: 2680764-15-0
• MF: C₁₈H₂₃F₃N₂O₄
• MW: 388.381435632706
• CID: 5623377
• PubChem ID: 165929304
• Update Time: 2025-06-09

tert-butyl N-cyclohexyl-N-2-nitro-4-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28302475
• tert-butyl N-cyclohexyl-N-[2-nitro-4-(trifluoromethyl)phenyl]carbamate
• 2680764-15-0
• tert-butyl N-cyclohexyl-N-2-nitro-4-(trifluoromethyl)phenylcarbamate

• Inchi： 1S/C18H23F3N2O4/c1-17(2,3)27-16(24)22(13-7-5-4-6-8-13)14-10-9-12(18(19,20)21)11-15(14)23(25)26/h9-11,13H,4-8H2,1-3H3
• InChI Key： JTAZYWOLNXGNRV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])N(C(=O)OC(C)(C)C)C1CCCCC1)(F)F

Computed Properties

• Exact Mass: 388.16099171g/mol
• Monoisotopic Mass: 388.16099171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 75.4Ų

Additional information on tert-butyl N-cyclohexyl-N-2-nitro-4-(trifluoromethyl)phenylcarbamate

tert-butyl N-cyclohexyl-N-2-nitro-4-(trifluoromethyl)phenylcarbamate: A Comprehensive Overview

The compound with CAS No 2680764-15-0, commonly referred to as tert-butyl N-cyclohexyl-N-2-nitro-4-(trifluoromethyl)phenylcarbamate, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a tert-butyl group, a cyclohexyl moiety, and a 2-nitro-4-(trifluoromethyl)phenyl group, all interconnected through a carbamate functional group.

The tert-butyl group is a bulky alkyl substituent that contributes to the steric properties of the molecule, while the cyclohexyl group adds rigidity and potentially enhances the compound's stability. The 2-nitro-4-(trifluoromethyl)phenyl moiety introduces electronic effects due to the presence of the nitro and trifluoromethyl groups, which can influence the compound's reactivity and optical properties. These structural features make this compound a valuable tool in various chemical applications.

Recent studies have highlighted the potential of this compound in drug discovery and materials science. For instance, researchers have explored its role as a precursor in the synthesis of advanced polymers and as an intermediate in the development of novel pharmaceutical agents. The nitro group, known for its strong electron-withdrawing properties, has been shown to enhance the bioavailability of certain drugs when incorporated into their structures.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and carbamate formation reactions. The use of catalytic systems has been optimized to improve yields and reduce reaction times, making it more feasible for large-scale production.

From an environmental perspective, this compound has been studied for its biodegradability and potential impact on ecosystems. Research indicates that under specific conditions, it can undergo microbial degradation, though further studies are needed to fully understand its environmental fate.

Looking ahead, advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with greater accuracy. Such insights are expected to drive innovations in its application across diverse industries.